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Compound of Interest

3,5-Octadien-2-ol, 2,6-dimethyl-,
(52)-

Cat. No.: B105262

Compound Name:

An In-Depth Technical Guide to (52)-2,6-
Dimethyl-3,5-octadien-2-ol

For Researchers, Scientists, and Drug Development Professionals

Introduction

(52)-2,6-Dimethyl-3,5-octadien-2-ol, also known as cis-ocimenol, is a naturally occurring acyclic
monoterpenoid. It is a volatile organic compound found in a variety of plants and is recognized
for its characteristic aroma, contributing to the scent of many essential oils. Beyond its olfactory
properties, there is growing interest in the potential biological activities of this and related
terpenoid compounds. This technical guide provides a comprehensive overview of the known
chemical and physical properties of (52)-2,6-Dimethyl-3,5-octadien-2-ol, alongside available
information on its biological effects and potential mechanisms of action. This document is
intended to serve as a valuable resource for researchers and professionals in the fields of
chemistry, pharmacology, and drug development.

Chemical and Physical Properties

A thorough compilation of the chemical and physical properties of (52)-2,6-Dimethyl-3,5-
octadien-2-ol is essential for its accurate identification, handling, and application in research
and development. The available data is summarized in the tables below. It is important to note

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b105262?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105262?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

that while some properties have been experimentally determined, others are based on

estimations and should be used with caution.

Table 1: General Chemical Properties

Property Value Source
Chemical Name (52)-2,6-Dimethyl-3,5- IUPAC
octadien-2-ol
Synonyms cis-Ocimenol Common
CAS Number 18675-16-6
Molecular Formula C10H180
Molecular Weight 154.25 g/mol
Table 2: Physical Properties
Property Value Notes
Appearance Colorless oily liquid Estimated
Boiling Point 224.7 °C at 760 mmHg
Melting Point Not available
Density 0.865 g/cm?
Refractive Index 1.471
Vapor Pressure 0.018 mmHg at 25°C
Solubility Almost i.nsoluble in wate.r;
soluble in alcohol and oils.[1]
LogP 2.811 Estimated

Spectroscopic Data:
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Detailed spectroscopic data for the specific (52)-isomer is not readily available in public
databases. Researchers should consider experimental determination of NMR, Mass
Spectrometry, and Infrared spectra for unambiguous identification.

Experimental Protocols

Detailed, peer-reviewed experimental protocols for the stereoselective synthesis and
purification of (5Z)-2,6-Dimethyl-3,5-octadien-2-ol are not extensively documented in readily
accessible literature. However, general methods for the synthesis and purification of terpene
isomers can be adapted.

Synthesis:

The synthesis of the (Z)-isomer of alkenols often requires stereoselective methods to control
the geometry of the double bond. Common strategies include:

o Wittig Reaction and its Modifications: The Wittig reaction is a widely used method for alkene
synthesis. To favor the formation of the Z-isomer, unstabilized ylides are typically employed
under salt-free conditions.

o Alkyne Semi-hydrogenation: The partial hydrogenation of an alkyne precursor using a
poisoned catalyst, such as Lindlar's catalyst, can yield the corresponding cis-alkene.

» Stereoselective Reduction of a,3-unsaturated Ketones: The reduction of a suitable a,3-
unsaturated ketone precursor with specific reducing agents can lead to the desired allylic
alcohol with Z-configuration.

A logical workflow for a potential synthetic approach is outlined below:

(52)-2,6-Dimethyl-3,5-octadien-2-ol

Starting Materials Characterization
—— > >
’ (e.g., appropriate ketone and phosphonium ylide) ‘ _ -— (NMR, MS, IR)
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Caption: A generalized workflow for the synthesis and characterization of (5Z)-2,6-Dimethyl-
3,5-octadien-2-ol.
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Purification:

The purification of the (5Z)-isomer from a reaction mixture or a natural extract containing other
isomers and impurities typically involves chromatographic techniques.

e Column Chromatography: Silica gel column chromatography is a standard method for
separating terpene isomers based on their polarity. A non-polar eluent system, such as a
hexane/ethyl acetate gradient, is commonly used.

» Preparative High-Performance Liquid Chromatography (HPLC): For higher purity, preparative
HPLC with a suitable stationary phase (e.g., silica or a bonded phase) and a carefully
optimized mobile phase can be employed.

Biological Activity and Signaling Pathways

While direct studies on the biological activity of (5Z)-2,6-Dimethyl-3,5-octadien-2-ol are limited,
research on the related monoterpene B-ocimene and other essential oil constituents provides
valuable insights into its potential pharmacological effects.

Potential Biological Activities:

e Cytotoxic and Antileishmanial Effects: Studies on [3-ocimene have demonstrated its potential
to induce cell death in Leishmania amazonensis promastigotes. The proposed mechanism
involves the disruption of the parasite's plasma membrane integrity.

o Immunomodulatory Effects: Terpenoids are known to possess immunomodulatory properties.
Research on 3-ocimene suggests it may modulate the immune response by affecting the
production of cytokines such as TNF-q, IL-10, and IL-6, and by influencing the generation of
nitric oxide and reactive oxygen species.

Potential Signaling Pathways:

Based on the activities of related compounds, (52)-2,6-Dimethyl-3,5-octadien-2-ol could
potentially interact with key signaling pathways involved in inflammation and apoptosis. Further
research is needed to confirm these interactions.
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Caption: Hypothetical signaling pathways potentially modulated by (5Z)-2,6-Dimethyl-3,5-
octadien-2-ol.

Conclusion

(52)-2,6-Dimethyl-3,5-octadien-2-ol is a monoterpenoid with defined chemical and physical
properties, though some data, particularly comprehensive spectroscopic and a definitive
melting point, require further experimental validation. While direct biological studies are scarce,
research on related compounds suggests potential for this molecule in the areas of anti-
parasitic and immunomodulatory applications. The elucidation of its precise mechanisms of
action and its effects on specific signaling pathways represents a promising area for future
research. This guide provides a foundational resource to aid in the design of such
investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [(5Z)-2,6-Dimethyl-3,5-octadien-2-ol chemical and
physical properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105262#5z-2-6-dimethyl-3-5-octadien-2-ol-chemical-
and-physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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